|
REACTION_CXSMILES
|
[N:1]([CH2:4][C:5]1[CH:6]=[N:7][C:8]([CH3:11])=[N:9][CH:10]=1)=[N+]=[N-].C(OCC)(=O)C>[Pd]>[CH3:11][C:8]1[N:9]=[CH:10][C:5]([CH2:4][NH2:1])=[CH:6][N:7]=1
|
|
Name
|
|
|
Quantity
|
55 mg
|
|
Type
|
reactant
|
|
Smiles
|
N(=[N+]=[N-])CC=1C=NC(=NC1)C
|
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)OCC
|
|
Name
|
|
|
Quantity
|
70 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[Pd]
|
|
Type
|
CUSTOM
|
|
Details
|
was stirred under H2 (1 atm) for 2 hr
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
FILTRATION
|
|
Details
|
The catalyst was filtered off
|
|
Type
|
CONCENTRATION
|
|
Details
|
filtrate was concentrated in vacuo
|
|
Type
|
CUSTOM
|
|
Details
|
to afford a white solid
|
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
